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Compound of Interest

Compound Name: Ferrochel

Cat. No.: B045234

For laboratory professionals, researchers, and scientists, the safe handling and disposal of
chemical reagents is paramount. This document provides essential, step-by-step guidance for
the proper disposal of Ferrochel® (Ferrous Bisglycinate), ensuring the safety of personnel and
compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE). Ferrochel®, or Ferrous Bisglycinate, is categorized as
harmful if swallowed or in contact with skin, and can cause serious eye and respiratory
irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles with side-shields.[1]

e Hand Protection: Protective gloves.[1]

o Skin and Body Protection: Impervious clothing or a lab coat.[1]

» Respiratory Protection: A suitable respirator should be used, especially in areas with
inadequate ventilation or when dust may be generated.[1][2]

Always handle Ferrochel® in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of dust or aerosols.[1] An accessible safety shower and eye wash station should be
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readily available.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.

Step-by-Step Spill Cleanup:

o Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[1]
o Containment: Prevent the spill from spreading or entering drains or water courses.[1]

e Cleanup:

o For dry spills, carefully sweep or vacuum the material, avoiding dust generation.
Moistening the material with water can help reduce airborne dust.[3]

o For solutions, absorb the spill with an inert, liquid-binding material such as diatomite or
universal binders.[1]

o Collection: Place the spilled material and any contaminated absorbent materials into a
clearly labeled, closed container for disposal.[2][3]

o Decontamination: Clean the affected surfaces and any contaminated equipment by
scrubbing with alcohol or washing with soap and water.[1]

Standard Disposal Procedure

The primary and most critical rule for the disposal of Ferrochel® is to adhere to all federal,
state, and local environmental control regulations.[1][3] These regulations can vary significantly,
so it is imperative to be familiar with the specific requirements for your institution and location.

General Disposal Guidelines:

» Waste Characterization: Unused or waste Ferrochel® should be managed as chemical
waste.[3] Processing, use, or contamination of the product may alter its waste management
options.[3]
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» Professional Disposal: The recommended method of disposal is to entrust the material to a
licensed and approved waste disposal facility.[3]

« Incineration: One suggested disposal method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[2]

 Landfill: Do not dispose of Ferrochel® in a landfill unless it has been processed and
approved for such by a licensed waste management facility.

Disposal of Empty Containers:
e Thoroughly empty the container of any remaining Ferrochel®.
e The first rinse of the container must be collected and disposed of as hazardous waste.[4]

» After a thorough rinsing and air-drying, the container can be disposed of or recycled in
accordance with local regulations.[4]

Drain Disposal: A Limited Option

While some jurisdictions may permit the drain disposal of small quantities of highly diluted
solutions, this is not a universally accepted practice.[5] The introduction of pharmaceuticals and
chemicals into waterways can have adverse environmental impacts.[6][7]

Before considering drain disposal, you must:

e Consult Local Regulations: Verify with your institution's Environmental Health and Safety
(EHS) department and local water authority if this method is permissible.[5][6]

e Assess Concentration: Only very low concentrations are typically considered for drain
disposal.[5]

o Follow Procedure: If approved, the disposal must be done with a large volume of cold
running water to ensure the material is flushed through the system.[6]

Due to the potential for environmental harm and regulatory non-compliance, treating
Ferrochel® as chemical waste for professional disposal is the safest and most responsible
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approach.

Quantitative Data Summary

While specific disposal limits are dictated by local regulations, the following table summarizes
key toxicological data for Ferrochel® (Ferrous Bisglycinate), which informs its handling and
disposal considerations.

Parameter Value Source

GHS Classification in
Harmful if swallowed.[1] accordance with 29 CFR 1910
(OSHA HCS)

Acute Toxicity, Oral (Category
4)

. . . GHS Classification in
Skin Corrosion/Irritation

Causes skin irritation.[1] accordance with 29 CFR 1910
(Category 2)
(OSHA HCS)
o ) o GHS Classification in
Eye Damage/Irritation Causes serious eye irritation. .
accordance with 29 CFR 1910
(Category 2A) [1]

(OSHA HCS)

GHS Classification in
accordance with 29 CFR 1910
(OSHA HCS)

Respiratory Irritation (Category  May cause respiratory
3) irritation.[1]

This high NOAEL has led to
Ferrochel® being designated
as Generally Recognized As
Safe (GRAS) by the US-FDA
for its intended use in food

No Observed Adverse Effect > 500 mg/kg body weight/day
Level (NOAEL) (in rats)[8][9][10]

fortification, but does not

pertain to its disposal.[8][10]

Decision Workflow for Ferrochel® Disposal

The following diagram outlines the logical steps for determining the appropriate disposal
pathway for Ferrochel®.
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Start: Ferrochel® Waste Identified

[Consult Institutional & Local Regulations (EHS Dept.)j

i

Is Drain Disposal of
Small, Diluted Quantities Permitted?

No / Uncgrtain

Treat as Chemical Waste

Follow Approved Drain Disposal Protocol:
1. Dilute Significantly
2. Flush with Copious Amounts of Water

Is this from a spill cleanup?

No Gollow Spill Management Protocol for CollectioD

Gackage in a Labeled, Sealed ContaineD

Arrange for Pickup by an
Approved Chemical Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Ferrochel®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. file.medchemexpress.com [file.medchemexpress.com]

. biosynth.com [biosynth.com]

. wbcil.com [wbcil.com]

. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
. laballey.com [laballey.com]

. hems.nih.gov [nems.nih.gov]

. epa.gov [epa.gov]

. oakwaynaturals.com [oakwaynaturals.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. accessdata.fda.gov [accessdata.fda.gov]

» 10. Toxicology and safety of Ferrochel and other iron amino acid chelates - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Ferrochel® (Ferrous Bisglycinate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045234#ferrochel-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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